4-[(4-methoxyphenyl)amino]-N'-(4-nitrobenzylidene)butanohydrazide

• IUPAC Name: 4-(4-methoxyanilino)-N-[(E)-(4-nitrophenyl)methylideneamino]butanamide
• InChI: InChI=1S/C18H20N4O4/c1-26-17-10-6-15(7-11-17)19-12-2-3-18(23)21-20-13-14-4-8-16(9-5-14)22(24)25/h4-11,13,19H,2-3,12H2,1H3,(H,21,23)/b20-13+
• InChI Key: XXXWPGVZISFKLQ-DEDYPNTBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NCCCC(=O)NN=CC2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: COC1=CC=C(C=C1)NCCCC(=O)N/N=C/C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

Synthesis Analysis

The synthesis of Schiff bases like “4-[(4-methoxyphenyl)amino]-N'-(4-nitrobenzylidene)butanohydrazide” involves condensation reactions between an aldehyde or ketone with a primary amine. A study by Somagond et al. (2018) detailed the synthesis of a closely related compound through characterizations such as IR, 1H NMR, 13C NMR, Mass spectral data, elemental analysis, TGA/DTA, and single crystal X–ray crystallography, highlighting the crystalline structure stabilized by intermolecular hydrogen bonds and π interactions (Somagond et al., 2018).

Molecular Structure Analysis

X-ray crystallography is pivotal in determining the molecular structure, revealing insights into the compound’s geometry, bond lengths, angles, and overall three-dimensional orientation. Somagond et al. (2018) utilized this technique to ascertain the monoclinic crystal system of a similar Schiff base, providing detailed unit cell dimensions and volume, which are crucial for understanding the compound’s molecular structure (Somagond et al., 2018).